![molecular formula C10H11N3O2S B5889434 2,3-dihydroxypropanal 1,3-benzothiazol-2-ylhydrazone](/img/structure/B5889434.png)
2,3-dihydroxypropanal 1,3-benzothiazol-2-ylhydrazone
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Overview
Description
2,3-dihydroxypropanal 1,3-benzothiazol-2-ylhydrazone, also known as DHPBTH, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes in cells. In
Mechanism of Action
The mechanism of action of 2,3-dihydroxypropanal 1,3-benzothiazol-2-ylhydrazone is not fully understood, but it is believed to affect cellular processes involved in cell growth and division. It has been found to inhibit the activity of enzymes involved in DNA replication and repair, leading to the inhibition of cell growth. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have biochemical and physiological effects on cells. It has been found to inhibit the activity of enzymes involved in DNA replication and repair, leading to the inhibition of cell growth. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been found to have antioxidant properties, protecting cells from oxidative stress.
Advantages and Limitations for Lab Experiments
2,3-dihydroxypropanal 1,3-benzothiazol-2-ylhydrazone has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and induce apoptosis. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2,3-dihydroxypropanal 1,3-benzothiazol-2-ylhydrazone. One area of research is in the development of new drugs for the treatment of cancer and other diseases. Another area of research is in the study of the mechanism of action of this compound, including its effects on cellular processes involved in cell growth and division. Additionally, further research is needed to fully understand the potential toxicity of this compound and its limitations for use in lab experiments.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential applications in scientific research. It has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes in cells. This compound has several potential applications, including the development of new drugs for the treatment of cancer and other diseases. However, further research is needed to fully understand its mechanism of action and potential toxicity.
Synthesis Methods
2,3-dihydroxypropanal 1,3-benzothiazol-2-ylhydrazone can be synthesized using a variety of methods, including the reaction of 2,3-dihydroxypropanal with 1,3-benzothiazol-2-ylhydrazine in the presence of a catalyst. This reaction results in the formation of this compound as a yellow solid. Other methods have also been used, including the reaction of 2,3-dihydroxypropanal with 2-aminobenzothiazole in the presence of a catalyst.
Scientific Research Applications
2,3-dihydroxypropanal 1,3-benzothiazol-2-ylhydrazone has been studied for its potential applications in scientific research. One area of research has been in the development of new drugs for the treatment of cancer. This compound has been found to have anticancer properties, inhibiting the growth of cancer cells in vitro. Other potential applications include the development of new drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease.
Properties
IUPAC Name |
(3E)-3-(1,3-benzothiazol-2-ylhydrazinylidene)propane-1,2-diol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2S/c14-6-7(15)5-11-13-10-12-8-3-1-2-4-9(8)16-10/h1-5,7,14-15H,6H2,(H,12,13)/b11-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDBAENCTDXZASY-VZUCSPMQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NN=CC(CO)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)N/N=C/C(CO)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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